Cas no 1275698-27-5 (1-Bromo-3-fluoro-4-[(4-fluorophenyl)sulfanylmethyl]benzene)

• Product Name: 1-Bromo-3-fluoro-4-[(4-fluorophenyl)sulfanylmethyl]benzene
• CAS No: 1275698-27-5
• MF: C₁₃H₉BrF₂S
• MW: 315.17636847496
• MDL: MFCD18911127
• CID: 5207409
• Update Time: 2026-03-06

1-Bromo-3-fluoro-4-[(4-fluorophenyl)sulfanylmethyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-fluoro-4-[(4-fluorophenyl)sulfanylmethyl]benzene
• (4-Bromo-2-fluorobenzyl)(4-fluorophenyl)sulfane
• Benzene, 4-bromo-2-fluoro-1-[[(4-fluorophenyl)thio]methyl]-

• MDL： MFCD18911127
• Inchi： 1S/C13H9BrF2S/c14-10-2-1-9(13(16)7-10)8-17-12-5-3-11(15)4-6-12/h1-7H,8H2
• InChI Key： DXPGSYFINIOOPW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CSC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 313.958
• Monoisotopic Mass: 313.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers